1-(4-Ethyl-1,3-thiazol-2-yl)acetone

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 1-(4-ethyl-1,3-thiazol-2-yl)propan-2-one
• InChI: InChI=1S/C8H11NOS/c1-3-7-5-11-8(9-7)4-6(2)10/h5H,3-4H2,1-2H3
• InChI Key: MOKOILHICMMHHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CC(=O)C

Description

1-(4-Ethyl-1,3-thiazol-2-yl)acetone is a useful research compound. Its molecular formula is C8H11NOS and its molecular weight is 169.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.70 g (13.4 mmol) of the compound from example 16A are dissolved in 15 ml of abs. THF and, at −78° C., 5.88 ml (14.7 mmol) of n-butyllithium (2.5 M solution in hexane) are added dropwise. After stirring at −78° C. for 2 hours, 2.00 g (22.7 mmol) of ethyl acetate are added as a solution in 10 ml of abs. THF. The mixture is stirred at −78° C. for 1 h and then warmed to room temperature. It is then hydrolyzed with sodium bicarbonate solution, and the mixture is extracted three times with diethyl ether. The combined organic phases are dried with magnesium sulfate, and the solvent is removed in a rotary evaporator. 1.89 g (84% of theory) of the title compound are obtained. GC-MS (Method 2): Rt=4.20 min; MS (Elpos): m/z=169 [M]+.